Cas no 2227849-63-8 ((2R)-4-(1-ethyl-1H-pyrazol-5-yl)butan-2-amine)

• Product Name: (2R)-4-(1-ethyl-1H-pyrazol-5-yl)butan-2-amine
• CAS No: 2227849-63-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5813333
• PubChem ID: 165760740
• Update Time: 2023-12-28

(2R)-4-(1-ethyl-1H-pyrazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-ethyl-1H-pyrazol-5-yl)butan-2-amine
• EN300-1785684
• 2227849-63-8

• Inchi： 1S/C9H17N3/c1-3-12-9(6-7-11-12)5-4-8(2)10/h6-8H,3-5,10H2,1-2H3/t8-/m1/s1
• InChI Key： RDTNGEDHDXYFEP-MRVPVSSYSA-N
• SMILES： N1(CC)C(=CC=N1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų